![molecular formula C12H9Cl2NO3S B2613870 2-Pyridinyl 2,4-dichloro-5-methylbenzenesulfonate CAS No. 1904128-82-0](/img/structure/B2613870.png)
2-Pyridinyl 2,4-dichloro-5-methylbenzenesulfonate
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Description
2-Pyridinyl 2,4-dichloro-5-methylbenzenesulfonate is a useful research compound. Its molecular formula is C12H9Cl2NO3S and its molecular weight is 318.17. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Interactions
The study of the crystal structure of compounds related to 2-Pyridinyl 2,4-dichloro-5-methylbenzenesulfonate reveals complex molecular interactions. For example, the title compound in one study showed two crystallographically independent protonated molecules, a pair of anions, and water molecules, interacting through numerous intermolecular hydrogen bonds and C—H⋯O interactions (Hemamalini et al., 2005).
Nonlinear Optical (NLO) Properties
Compounds structurally similar to this compound, such as 1-methyl-4-{2-[4-(dimethylamino)phenyl]ethenyl}pyridinium derivatives, are explored for their nonlinear optical properties. The variation in properties caused by anion exchange in these compounds offers insights into discovering new compounds with significant NLO properties and easier crystal-growing abilities (Ogawa et al., 2008).
Halogenation Reactions
The role of similar compounds in ring halogenation reactions of polyalkylbenzenes has been demonstrated, where catalytic quantities of p-toluenesulfonic acid are used with halosuccinimides, showing the effectiveness of such systems in selective halogenation (Bovonsombat & Mcnelis, 1993).
Structural Elucidation
The structural elucidation of derivatives, through reactions with specific reagents, sheds light on the complex structures formed, aiding in the understanding of their chemical behavior and potential applications in material science (Pittman et al., 1992).
Molecular Packing and Tautomerism
Investigations into the molecular packing and tautomerism of related compounds reveal the intricate balance between different molecular forms and their impact on the compound's properties. These studies are crucial for designing materials with desired physical and chemical characteristics (Babu et al., 2014).
Properties
IUPAC Name |
pyridin-2-yl 2,4-dichloro-5-methylbenzenesulfonate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9Cl2NO3S/c1-8-6-11(10(14)7-9(8)13)19(16,17)18-12-4-2-3-5-15-12/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVVWMLFEGXPWPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)OC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9Cl2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.